Cas no 330677-17-3 (N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide)

• Product Name: N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
• CAS No: 330677-17-3
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 6070352
• PubChem ID: 4182679
• Update Time: 2023-12-13

N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dihydroacenaphthylen-5-yl)-4-(dipropylsulfamoyl)benzamide
• N-(1,2-dihydroacenaphthylen-5-yl)-4-(N,N-dipropylsulfamoyl)benzamide
• Benzamide, N-(1,2-dihydro-5-acenaphthylenyl)-4-[(dipropylamino)sulfonyl]-
• Oprea1_197811
• AKOS001602948
• 330677-17-3
• F0147-0379

• Inchi： 1S/C25H28N2O3S/c1-3-16-27(17-4-2)31(29,30)21-13-10-20(11-14-21)25(28)26-23-15-12-19-9-8-18-6-5-7-22(23)24(18)19/h5-7,10-15H,3-4,8-9,16-17H2,1-2H3,(H,26,28)
• InChI Key： CRKUUMWRSVZLCH-UHFFFAOYSA-N
• SMILES： C(NC1=C2C3=C(C=C1)CCC3=CC=C2)(=O)C1=CC=C(S(N(CCC)CCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 436.18206393g/mol
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• pka: 13.49±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes